1-[4-(Trifluoromethoxy)phenyl]piperidin-4-ol

• CAS No.: 681508-69-0
• Molecular Formula: C12H14F3NO2
• Molecular Weight: 261.24 g/mol
• IUPAC Name: 1-[4-(trifluoromethoxy)phenyl]piperidin-4-ol
• InChI: InChI=1S/C12H14F3NO2/c13-12(14,15)18-11-3-1-9(2-4-11)16-7-5-10(17)6-8-16/h1-4,10,17H,5-8H2
• InChI Key: CKLFVCILFQQBTR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C2=CC=C(C=C2)OC(F)(F)F

Description

1-[4-(Trifluoromethoxy)phenyl]piperidin-4-ol is a useful research compound. Its molecular formula is C12H14F3NO2 and its molecular weight is 261.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium borohydride (324 mg, 8.56 mmol) was added to a solution of 1-(4-trifluoromethoxyphenyl) piperidin-4-one (1.11 g, 4.28 mmol) prepared in Reference Example 22 in methanol (30 ml) while cooling in an ice-bath, and the mixture was stirred for 30 minutes. To which 10% hydrochloric acid was added, and the resulting mixture was concentrated under reduced pressure. To the residue saturated sodium bicarbonate aqueous solution was added, and the mixture was extracted with methylene chloride. The extract was washed with water and brine, and dried over magnesium sulfate. After filtration, the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (n-hexane/ethyl acetate=3/1) to afford 1-(4-trifluoromethoxyphenyl)piperidin-4-ol (1.08 g, yield 97%) as a white powder.